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Abstract
L-Prolinol, a chiral amino alcohol derived from the natural amino acid L-proline, is a critical

building block in modern organic synthesis and drug development. Its rigid pyrrolidine scaffold

and stereogenic center make it an invaluable chiral auxiliary and a precursor for sophisticated

ligands and organocatalysts. This technical guide provides a comprehensive overview of the

commercial availability and purity of L-Prolinol, detailed experimental protocols for its analysis,

and insights into its synthesis and applications, particularly in asymmetric synthesis.

Introduction
L-Prolinol, with the chemical name (S)-(+)-2-(Hydroxymethyl)pyrrolidine, is a versatile chiral

building block extensively used in the synthesis of pharmaceuticals and other fine chemicals.[1]

Its significance is underscored by its role as a key intermediate in the synthesis of compounds

like Physostigmine, which is utilized in the management of Alzheimer's disease.[2] The

stereochemical integrity of L-Prolinol is paramount for its applications, necessitating high purity

standards and robust analytical methods for its characterization. This guide serves as a

technical resource for professionals in research and drug development, offering detailed

information on sourcing, evaluating, and utilizing L-Prolinol.
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L-Prolinol is readily available from a multitude of chemical suppliers globally, with a significant

number of manufacturers based in China, India, the United States, and Europe.[3][4][5][6][7][8]

The compound is offered in various purity grades, typically ranging from 95% to over 99%. For

applications in pharmaceutical synthesis, a purity of ≥99.0% is often the industry standard to

minimize the presence of impurities that could interfere with subsequent reactions or pose

health risks.[9]

Common impurities may include the D-enantiomer, residual starting materials from synthesis

(e.g., L-proline), and by-products.[9] The purity is typically determined by Gas Chromatography

(GC) or High-Performance Liquid Chromatography (HPLC).[3]

Table 1: Commercial Availability and Purity of L-Prolinol from a Selection of Suppliers
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Supplier
Category

Representative
Suppliers

Country of
Origin
(Primary)

Available
Purity Grades

Analytical
Methods Cited

Manufacturers &

Large-Scale

Suppliers

Shandong Welt

Chem. Co., Ltd.

[3], YuChen

Biological

Medicine[3],

COLORCOM

LTD.[7]

China ≥98%, ≥99% GC, HPLC

Research &

Laboratory

Suppliers

TCI (Tokyo

Chemical

Industry)[10],

Thermo Fisher

Scientific (Alfa

Aesar)[9][11],

Manchester

Organics[6],

Spectrum

Chemical[8],

Aapptec

Peptides[12]

Global
>97%, 95%,

96%, 99%

GC, Specific

Rotation,

Refractive Index

Chemical

Marketplaces &

Directories

ChemicalBook[2]

[3],

LookChem[7],

ChemNet[5]

Global
Wide range of

purities listed

Varies by

supplier

Note: This table is a representative summary and not exhaustive. Purity and availability are

subject to change and should be confirmed with the respective supplier. A Certificate of

Analysis (CoA) should be requested for lot-specific data.

Synthesis and Potential Impurities
The most common laboratory and industrial synthesis of L-Prolinol involves the reduction of L-

proline or its esters.[13] Understanding the synthesis route is crucial for anticipating potential
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impurities.

Common Synthesis Routes
Lithium Aluminum Hydride (LiAlH₄) Reduction: A widely used method for the reduction of the

carboxylic acid group of L-proline to the corresponding alcohol. This method is highly

efficient but requires stringent anhydrous conditions and careful handling of the pyrophoric

LiAlH₄.[14]

Sodium Borohydride (NaBH₄) Reduction: A milder and safer alternative to LiAlH₄, sodium

borohydride is often used to reduce an ester derivative of L-proline (e.g., L-proline ethyl

ester). This method may involve the use of additives like lithium chloride to enhance the

reactivity of NaBH₄.[13][15]

High-Pressure Hydrogenation: An industrial-scale method that involves the catalytic

hydrogenation of L-proline under high pressure. This method is environmentally benign but

requires specialized equipment.[13]

Esterification (Optional) Reduction

L-Proline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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